Cas no 796067-63-5 (3-chloro-5-ethoxy-4-hydroxyBenzonitrile)
796067-63-5 structure
Product Name:3-chloro-5-ethoxy-4-hydroxyBenzonitrile
CAS No:796067-63-5
MF:C9H8ClNO2
MW:197.618321418762
MDL:MFCD02256055
CID:2118304
PubChem ID:2455014
Update Time:2025-04-21
3-chloro-5-ethoxy-4-hydroxyBenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-5-ethoxy-4-hydroxyBenzonitrile
- Benzonitrile, 3-chloro-5-ethoxy-4-hydroxy-
- LS-12212
- CS-0223631
- 796067-63-5
- HMS1719H20
- DB-075604
- 999-586-7
- MFCD02256055
- ALBB-032706
- EN300-11609
- AKOS000304408
- G58229
- WGB06763
- Z57052890
-
- MDL: MFCD02256055
- Inchi: 1S/C9H8ClNO2/c1-2-13-8-4-6(5-11)3-7(10)9(8)12/h3-4,12H,2H2,1H3
- InChI Key: BJQSBBHDXHABFK-UHFFFAOYSA-N
- SMILES: ClC1=CC(C#N)=CC(=C1O)OCC
Computed Properties
- Exact Mass: 197.0243562Da
- Monoisotopic Mass: 197.0243562Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 53.3Ų
3-chloro-5-ethoxy-4-hydroxyBenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB317060-500 mg |
3-Chloro-5-ethoxy-4-hydroxybenzonitrile |
796067-63-5 | 500 mg |
€406.00 | 2023-07-19 | ||
| abcr | AB317060-1 g |
3-Chloro-5-ethoxy-4-hydroxybenzonitrile |
796067-63-5 | 1 g |
€489.50 | 2023-07-19 | ||
| Enamine | EN300-11609-0.05g |
3-chloro-5-ethoxy-4-hydroxybenzonitrile |
796067-63-5 | 97% | 0.05g |
$135.0 | 2023-06-22 | |
| Enamine | EN300-11609-0.1g |
3-chloro-5-ethoxy-4-hydroxybenzonitrile |
796067-63-5 | 97% | 0.1g |
$202.0 | 2023-06-22 | |
| Enamine | EN300-11609-0.25g |
3-chloro-5-ethoxy-4-hydroxybenzonitrile |
796067-63-5 | 97% | 0.25g |
$289.0 | 2023-06-22 | |
| Enamine | EN300-11609-0.5g |
3-chloro-5-ethoxy-4-hydroxybenzonitrile |
796067-63-5 | 97% | 0.5g |
$480.0 | 2023-06-22 | |
| Enamine | EN300-11609-1.0g |
3-chloro-5-ethoxy-4-hydroxybenzonitrile |
796067-63-5 | 97% | 1g |
$614.0 | 2023-06-22 | |
| Enamine | EN300-11609-2.5g |
3-chloro-5-ethoxy-4-hydroxybenzonitrile |
796067-63-5 | 97% | 2.5g |
$1202.0 | 2023-06-22 | |
| Enamine | EN300-11609-5.0g |
3-chloro-5-ethoxy-4-hydroxybenzonitrile |
796067-63-5 | 97% | 5g |
$1779.0 | 2023-06-22 | |
| Enamine | EN300-11609-10.0g |
3-chloro-5-ethoxy-4-hydroxybenzonitrile |
796067-63-5 | 97% | 10g |
$2638.0 | 2023-06-22 |
3-chloro-5-ethoxy-4-hydroxyBenzonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:796067-63-5)3-chloro-5-ethoxy-4-hydroxyBenzonitrile
Order Number:A19186
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):450.0
Email:sales@amadischem.com
3-chloro-5-ethoxy-4-hydroxyBenzonitrile Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:796067-63-5)3-chloro-5-ethoxy-4-hydroxyBenzonitrile
Purity:99%
Quantity:1g
Price ($):450.0